Cas no 200617-05-6 (2-(2-Methoxyethoxy)acetamide)

2-(2-Methoxyethoxy)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-methoxyethoxy)acetamide
- Acetamide, 2-(2-methoxyethoxy)-
- 2-(2-methoxyethoxyl)acetamide
- 2-(2-methoxy-ethoxy)-acetamide
- IGMNPRJAMCOILX-UHFFFAOYSA-N
- 2-(2-Methoxyethoxy)acetamide
-
- MDL: MFCD11643945
- Inchi: 1S/C5H11NO3/c1-8-2-3-9-4-5(6)7/h2-4H2,1H3,(H2,6,7)
- InChI Key: IGMNPRJAMCOILX-UHFFFAOYSA-N
- SMILES: O(CC(N)=O)CCOC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 84.3
- Topological Polar Surface Area: 61.6
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 251.1±20.0 °C at 760 mmHg
- Flash Point: 131.5±18.1 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2-(2-Methoxyethoxy)acetamide Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(2-Methoxyethoxy)acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB532668-1g |
2-(2-Methoxy-ethoxy)-acetamide; . |
200617-05-6 | 1g |
€391.30 | 2025-03-19 | ||
abcr | AB532668-1 g |
2-(2-Methoxy-ethoxy)-acetamide |
200617-05-6 | 1g |
€391.30 | 2023-07-11 | ||
abcr | AB532668-5g |
2-(2-Methoxy-ethoxy)-acetamide; . |
200617-05-6 | 5g |
€1188.70 | 2025-03-19 |
2-(2-Methoxyethoxy)acetamide Related Literature
-
Liang Wang,Li Song,Lei Li,Yifei Wang RSC Adv., 2014,4, 1567-1569
-
Nicolás Montenegro-Pohlhammer,Rodrigo Urzúa-Leiva,Dayán Páez-Hernández,Gloria Cárdenas-Jirón Dalton Trans., 2019,48, 8418-8426
-
Fabrice Goubard,Frédéric Dumur RSC Adv., 2015,5, 3521-3551
-
Arvind K. Gupta,Alexander Steiner,Ramamoorthy Boomishankar Dalton Trans., 2012,41, 9753-9759
-
Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
Additional information on 2-(2-Methoxyethoxy)acetamide
Latest Research on 2-(2-Methoxyethoxy)acetamide (CAS: 200617-05-6) in Chemical Biology and Pharmaceutical Applications
2-(2-Methoxyethoxy)acetamide (CAS: 200617-05-6) is a chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This compound, characterized by its unique ether and amide functional groups, has been the subject of several studies aimed at exploring its biochemical properties, mechanism of action, and potential therapeutic benefits. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in contemporary scientific investigations.
Recent studies have focused on the synthesis and optimization of 2-(2-Methoxyethoxy)acetamide, with particular emphasis on its role as a building block for more complex pharmaceutical agents. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic hydrogenation, to improve the yield and purity of this compound. These methodological advancements have facilitated a deeper understanding of its chemical behavior and reactivity, paving the way for its incorporation into drug discovery pipelines.
In addition to its synthetic utility, 2-(2-Methoxyethoxy)acetamide has been investigated for its biological activity. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory effects on certain enzymatic targets, including those involved in inflammatory pathways. For instance, one study demonstrated its ability to attenuate the activity of cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammation and pain. These findings have sparked interest in its potential as a lead compound for the development of novel anti-inflammatory agents.
Further investigations have explored the pharmacokinetic and pharmacodynamic properties of 2-(2-Methoxyethoxy)acetamide. Animal studies have revealed favorable absorption and distribution profiles, with the compound demonstrating good bioavailability and minimal toxicity at therapeutic doses. These attributes make it a promising candidate for further preclinical development. However, challenges remain in optimizing its metabolic stability and ensuring its efficacy in vivo, which are critical for advancing it to clinical trials.
The therapeutic potential of 2-(2-Methoxyethoxy)acetamide extends beyond anti-inflammatory applications. Recent research has also explored its role in neurodegenerative diseases, where it has shown neuroprotective effects in cellular models of oxidative stress. These findings suggest that the compound may have utility in addressing conditions such as Alzheimer's disease and Parkinson's disease, although further studies are needed to elucidate its mechanisms of action in these contexts.
In conclusion, 2-(2-Methoxyethoxy)acetamide (CAS: 200617-05-6) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its synthetic accessibility, coupled with its diverse biological activities, positions it as a valuable tool for drug discovery and development. Future research should focus on refining its pharmacological properties and expanding its therapeutic applications, with the ultimate goal of translating these findings into clinically relevant treatments.
200617-05-6 (2-(2-Methoxyethoxy)acetamide) Related Products
- 1806454-48-7(Ethyl 2-(3-bromo-2-oxopropyl)-4-methylphenylacetate)
- 326919-69-1(ethyl 2-amino-4-(2-chloro-6-fluorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate)
- 503072-63-7(1-benzyl-2-tert-butyl-4-oxopyrazolidine-1,2-dicarboxylate)
- 1181614-99-2(1-[(Butan-2-yl)amino]-2-methylpropan-2-ol)
- 2680537-74-8(1-Bromo-3,3,4,4-tetrafluoropentane)
- 855474-56-5(butyl(hexan-2-yl)amine)
- 1354000-22-8(2-[Methyl-((S)-1-methyl-pyrrolidin-3-yl)-amino]-ethanol)
- 946354-46-7(N-(3-fluoro-4-methylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)
- 1335225-09-6((2E)-3-(5-methylpyridin-2-yl)prop-2-enoic acid)
- 352218-35-0(4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide)
